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Cat. No.: B156827
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For professionals in research, discovery, and drug development, the use of isotopically labeled
compounds is a cornerstone of mechanistic and metabolic studies. Benzyl bromide-d7, a
deuterated analog of benzyl bromide, serves as a critical reagent for introducing a stable
isotope-labeled benzyl group. While the deuterium labeling offers a powerful analytical tool, it
does not significantly alter the inherent chemical reactivity and associated hazards of the
parent molecule. This guide provides a comprehensive overview of the safety considerations,
handling protocols, and emergency procedures for Benzyl bromide-d7, grounded in
established safety data and practical laboratory experience. The central principle is that Benzyl
bromide-d7 should be handled with the same high degree of caution as its non-deuterated
counterpart.

Compound Ildentification and Hazard Profile

It is imperative to recognize that the toxicological and chemical hazards of Benzyl bromide-d7
are fundamentally identical to those of Benzyl bromide. The substitution of hydrogen with
deuterium adds ~7 g/mol to the molecular weight but does not pacify its reactive nature.

Chemical Identity:
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Chemical Name: 1-(bromomethyl-d2)benzene-2,3,4,5,6-d5[1]

Synonyms: Benzyl-d7 Bromide[1]

CAS Number: 35656-93-0[1][2][3]

Molecular Formula: C7D7Br[1][3]

Core Hazards: Benzyl bromide-d7 is a combustible liquid that is corrosive and acts as a
potent lachrymator (a substance that causes tearing).[3][4] Its primary hazards, as defined by
the Globally Harmonized System (GHS), are significant and demand respect.[2]

o Skin and Eye Damage: It is highly corrosive and can cause severe skin irritation and serious
eye damage upon contact.[5][6] The moisture on the skin or in the eyes can hydrolyze the
compound, releasing hydrobromic acid and exacerbating the chemical burn.[4][7]

o Respiratory Irritation: Inhalation of vapors is harmful and can cause severe irritation to the
respiratory tract, potentially leading to coughing, shortness of breath, and inflammation of the
lungs.[4][5][6]

» Toxicity and Mutagenicity: The compound is harmful if swallowed and may cause mutations,
necessitating extreme caution and avoidance of all direct contact.[2][5]

The aggregated GHS classifications from the ECHA C&L Inventory confirm these hazards with
the following statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] SDS for the non-
deuterated analog also includes H227 (Combustible liquid).[4][6]

Physicochemical Properties and Their Safety
Implications

Understanding the physical properties of Benzyl bromide-d7 is crucial for designing safe
storage and handling procedures. The data is largely extrapolated from its non-deuterated
analog, with adjustments for molecular weight.
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Property

Value

Safety Implication &
Causality

Molecular Weight

178.08 g/mol [1][2][3]

The higher mass compared to
the non-deuterated version
(171.04 g/mol) is important for
stoichiometric calculations but
does not alter its hazard

profile.

Appearance

Clear to light brown/yellow
liquid[4]

A change in color may indicate
degradation or contamination.

Visually inspect before use.

Odor

Sharp, pungent, unpleasant[4]

[8]

The strong, irritating odor
serves as a warning sign of
vapor presence, but olfactory
fatigue can occur. Do not rely
on odor as a sole indicator of a

safe atmosphere.

Melting Point

-3 10 -1 °C (27 to 30 °F)[4]

The compound will be liquid
under standard laboratory

conditions.

Boiling Point

~198 - 201 °C (388 - 394 °F)[4]
[8]

Its relatively high boiling point
means it is not extremely
volatile at room temperature,
but vapors can still
accumulate, especially if
heated.

Flash Point

86 °C (187 °F)[4]

Classified as a combustible
liquid.[4][6] Vapors can form
flammable mixtures with air
above this temperature. All
sources of ignition must be
excluded from the handling

area.[4]
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It is significantly denser than
Density ~1.44 g/cm?3[4][8] water. In case of a spill into a

water body, it will sink.

Vapors are much heavier than

air and will accumulate in low-
Vapor Density ~5.9 (Air = 1.0)[4] lying areas and sumps,

creating a hidden inhalation

and fire hazard.[4]

This dictates storage
conditions. It is moisture-
sensitive and must be
protected from atmospheric
humidity to prevent
o ) Reacts slowly to form )
Reactivity with Water ) ) degradation and pressure
hydrobromic acid[5] )

build-up from released HBr
gas.[4] This reactivity also
means water is not the
preferred agent for cleaning up

spills on the material itself.[9]

Mandatory Protocols for Safe Handling and Storage

A self-validating safety protocol for Benzyl bromide-d7 is built on the principle of "as low as
reasonably achievable" (ALARA) exposure. Every step is designed to minimize direct contact,
vapor inhalation, and accidental release.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to engineer out the hazard. All manipulations of Benzyl
bromide-d7 must be performed inside a certified chemical fume hood to control vapor
exposure.[4] An eyewash station and safety shower must be immediately accessible.[3]

Required PPE includes:

o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.
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e Hand Protection: Use chemical-resistant gloves (e.g., Viton® or laminate film). Inspect
gloves for integrity before each use and practice proper glove removal technique to avoid
skin contamination.

o Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required. For
larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron or suit
should be worn.[3]

» Respiratory Protection: If engineering controls fail or for emergency response, a full-face
respirator with an appropriate organic vapor/acid gas cartridge (or a self-contained breathing
apparatus) is necessary.[4]

3.2. Step-by-Step Laboratory Handling Protocol

e Preparation:

[¢]

Clearly designate and label the work area within the fume hood.

[e]

Ensure all necessary reagents, equipment, and waste containers are inside the hood
before starting.

[e]

Have a spill kit with appropriate absorbent material (e.g., dry sand, vermiculite, or
commercial sorbent) readily available. Do not use water.[9]

[e]

Verify that the fume hood is functioning correctly (check airflow monitor).

 Aliquotting and Dispensing:

[¢]

The primary container should be opened and closed within the fume hood.

[¢]

Use a syringe or cannula for liquid transfers to minimize vapor release.

[e]

If pouring, do so slowly and carefully to avoid splashing.

(¢]

Keep the container sealed whenever not in active use.

e Post-Handling:
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o Tightly reseal the main container. Since the compound is moisture-sensitive, consider
using a secondary seal like Parafiim®.[4]

o Decontaminate any non-disposable equipment that came into contact with the chemical.
o Wipe down the work surface in the fume hood.

o Dispose of all contaminated disposables (gloves, pipette tips, wipes) in a designated,
sealed hazardous waste container.

o Wash hands thoroughly with soap and water after the procedure is complete.[4]
3.3. Storage Requirements
The chemical stability of Benzyl bromide-d7 is contingent on proper storage.[4]

e Location: Store in a cool, dry, and well-ventilated area designated for corrosive and
combustible materials.[3][4]

o Container: Keep the container tightly closed to prevent moisture ingress and vapor escape.
[4] Containers that have been opened must be carefully resealed and kept upright.[4]

e Incompatibilities: Segregate from incompatible materials. This is a critical safety measure to
prevent violent reactions.
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Caption: Incompatible materials and conditions for Benzyl bromide-d7.

Emergency Procedures: A Validated Response
Framework

Rapid and correct response during an emergency can significantly mitigate harm. All personnel
working with this compound must be trained on these procedures.

4.1. First Aid Measures

The immediate priority is to remove the individual from the source of exposure and
decontaminate.
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 Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[3][4]

» Skin Contact: Instantly flush the affected area with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes.[3][4] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[3][4] Remove contact lenses if present and easy to do.[6] Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and give plenty of water
to drink. Never give anything by mouth to an unconscious person.[4] Seek immediate
medical attention.

4.2. Spill Response Protocol

A spill of Benzyl bromide-d7 requires a calm, systematic, and immediate response.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.scbt.com/p/benzyl-bromide-d7-35656-93-0
https://www.chemeo.com/cid/62-382-9/Benzyl-d7-radical
https://www.scbt.com/p/benzyl-bromide-d7-35656-93-0
https://www.chemeo.com/cid/62-382-9/Benzyl-d7-radical
https://www.scbt.com/p/benzyl-bromide-d7-35656-93-0
https://www.chemeo.com/cid/62-382-9/Benzyl-d7-radical
https://www.sigmaaldrich.com/DE/en/sds/aldrich/b17905?userType=undefined
https://www.chemeo.com/cid/62-382-9/Benzyl-d7-radical
https://www.chemeo.com/cid/62-382-9/Benzyl-d7-radical
https://www.benchchem.com/product/b156827/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-benzyl-bromide-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Evacuate immediate area
Alert colleagues & supervisor

Assess spill size & location
(Inside or outside fume hood?)
arge or Uncontained

Small Spill (Inside Hood)
Personnel are trained & equipped

Large Spill or Outside Hood
Call Emergency Response

Don appropriate PPE
(Respirator, gloves, etc.)

Remove all ignition sources

Contain spill with dry, inert material
(Sand, Vermiculite, Soda Ash)

Carefully collect absorbent material
into a labeled hazardous waste container

Decontaminate the area

Ventilate the area

Spill Neutralized

Click to download full resolution via product page

Caption: Decision workflow for responding to a Benzyl bromide-d7 spill.
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Step-by-Step Spill Cleanup (for small, contained spills by trained personnel):

Evacuate and Alert: Immediately alert others in the lab and evacuate the immediate vicinity.

Remove Ignition Sources: Extinguish all flames and turn off any spark-producing equipment.

[41[9]
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert absorbent material like dry lime, sand, or soda ash.
[9] Do not use combustible materials like paper towels. DO NOT USE WATER.[9]

Collect: Carefully scoop the absorbed material into a designated, sealable container for
hazardous waste.

Dispose: Label the container appropriately and dispose of it according to institutional and
local hazardous waste regulations.[4]

4.3. Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant foam, or a
water spray to cool containers.[4]

Hazards: Vapors are heavier than air and may travel to an ignition source.[4] During a fire,
irritating and toxic gases, including hydrogen bromide and carbon oxides, will be generated.
[4] Containers may explode when heated.[3]

Firefighter Protection: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[4]

Waste Disposal

All waste containing Benzyl bromide-d7, including contaminated absorbents and disposable

PPE, must be treated as hazardous waste.

Segregation: Do not mix with other waste streams. Keep in its original container or a
compatible, clearly labeled, and sealed waste container.[4]
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» Disposal: Arrange for disposal through a licensed professional waste disposal service,
adhering strictly to all local, state, and federal regulations.[4]

By implementing these comprehensive safety protocols, researchers can effectively manage
the risks associated with Benzyl bromide-d7, ensuring its safe use as a valuable tool in
scientific advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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